2-[2-(Cyclohex-1-en-1-yl)acetamido]propanoic acid 2-[2-(Cyclohex-1-en-1-yl)acetamido]propanoic acid
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CAS No.:
VCID: VC16666637
InChI: InChI=1S/C11H17NO3/c1-8(11(14)15)12-10(13)7-9-5-3-2-4-6-9/h5,8H,2-4,6-7H2,1H3,(H,12,13)(H,14,15)
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Molecular Formula: C11H17NO3
Molecular Weight: 211.26 g/mol

2-[2-(Cyclohex-1-en-1-yl)acetamido]propanoic acid

CAS No.:

Cat. No.: VC16666637

Molecular Formula: C11H17NO3

Molecular Weight: 211.26 g/mol

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2-[2-(Cyclohex-1-en-1-yl)acetamido]propanoic acid -

Specification

Molecular Formula C11H17NO3
Molecular Weight 211.26 g/mol
IUPAC Name 2-[[2-(cyclohexen-1-yl)acetyl]amino]propanoic acid
Standard InChI InChI=1S/C11H17NO3/c1-8(11(14)15)12-10(13)7-9-5-3-2-4-6-9/h5,8H,2-4,6-7H2,1H3,(H,12,13)(H,14,15)
Standard InChI Key RTBZWBWJMJTEIB-UHFFFAOYSA-N
Canonical SMILES CC(C(=O)O)NC(=O)CC1=CCCCC1

Introduction

Structural and Molecular Characteristics

Molecular Architecture

The compound’s IUPAC name, 2-[[2-(cyclohexen-1-yl)acetyl]amino]propanoic acid, reflects its three core components:

  • Cyclohex-1-en-1-yl group: A six-membered unsaturated hydrocarbon ring with one double bond, contributing to conformational rigidity and hydrophobic interactions.

  • Acetamido linker: An acetylated amine group (-NH-C(=O)-CH₂-) bridging the cyclohexene and propanoic acid moieties.

  • Propanoic acid backbone: A three-carbon chain terminating in a carboxylic acid (-COOH), enabling hydrogen bonding and salt formation.

The canonical SMILES representation, CC(C(=O)O)NC(=O)CC1=CCCCC1, encodes this structure, while the InChIKey RTBZWBWJMJTEIB-UHFFFAOYSA-N provides a unique identifier for database searches.

Table 1: Key Molecular Properties

PropertyValue
Molecular FormulaC₁₁H₁₇NO₃
Molecular Weight211.26 g/mol
IUPAC Name2-[[2-(cyclohexen-1-yl)acetyl]amino]propanoic acid
SMILESCC(C(=O)O)NC(=O)CC1=CCCCC1
XLogP3-AA1.2 (estimated)
Hydrogen Bond Donors2 (amine, carboxylic acid)
Hydrogen Bond Acceptors3 (amide, carboxylic acid)

Synthesis and Chemical Reactivity

Synthetic Pathways

While explicit synthesis protocols for 2-[2-(cyclohex-1-en-1-yl)acetamido]propanoic acid remain undisclosed in public literature, analogous compounds suggest feasible routes:

  • Step 1: Cyclohexene acetylation via Friedel-Crafts acylation to yield 2-(cyclohex-1-en-1-yl)acetic acid .

  • Step 2: Amide coupling with L-alanine or its ester using carbodiimide reagents (e.g., EDC/HOBt), followed by hydrolysis to free the carboxylic acid .

Figure 1: Hypothetical Synthesis

CyclohexeneAc₂O, AlCl₃2-(cyclohex-1-en-1-yl)acetic acidEDC, HOBt, L-alanine ethyl esterEthyl 2-[2-(cyclohex-1-en-1-yl)acetamido]propanoateNaOHTarget compound\text{Cyclohexene} \xrightarrow{\text{Ac₂O, AlCl₃}} \text{2-(cyclohex-1-en-1-yl)acetic acid} \xrightarrow{\text{EDC, HOBt, L-alanine ethyl ester}} \text{Ethyl 2-[2-(cyclohex-1-en-1-yl)acetamido]propanoate} \xrightarrow{\text{NaOH}} \text{Target compound}

Physicochemical Properties

  • Solubility: Moderate solubility in polar aprotic solvents (e.g., DMF, DMSO) due to the carboxylic acid and amide groups; limited solubility in water (logP ≈ 1.2).

  • Stability: Susceptible to hydrolysis under strongly acidic or basic conditions at the amide bond.

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